6-Chloro-n-(2,4-dimethoxyphenyl)nicotinamide

• CAS RN: 224817-07-6
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol
• IUPAC Name: 6-chloro-N-(2,4-dimethoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H13ClN2O3/c1-19-10-4-5-11(12(7-10)20-2)17-14(18)9-3-6-13(15)16-8-9/h3-8H,1-2H3,(H,17,18)
• InChI Key: IYHABNQNOJTSNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CN=C(C=C2)Cl)OC

Description

6-Chloro-n-(2,4-dimethoxyphenyl)nicotinamide is a useful research compound. Its molecular formula is C14H13ClN2O3 and its molecular weight is 292.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 6-chloronicotinoyl chloride and 2,4-dimethoxyaniline as described in Example 1. The reaction mixture was filtered to remove the precipitate and the filtrate was evaporated. The resulting solid was purified by CH2Cl2/hexane recrystallization to give a light purple solid in a yield of 59%. 1H NMR (DMSO-d6): 9.77 (s, 1H), 8.93 (s, 1H), 8.35-8.31 (m, 1H), 7.68 (d, J=7.8, 1H), 7.46 (d, J=9.0, 1H), 6.67 (d, J=2.4, 1H), 6.57-6.53 (m, 1H), 3.80 (s, 3H), 3.78 (s, 3H).